Cas no 31784-73-3 (2-Amino-4H-thiazolo5,4-bpyridin-5-one)

• Product Name: 2-Amino-4H-thiazolo5,4-bpyridin-5-one
• CAS No: 31784-73-3
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 1110750
• PubChem ID: 57457552
• Update Time: 2025-04-26

2-Amino-4H-thiazolo5,4-bpyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one
• 2-aminothiazolo[5,4-b]pyridin-5-ol
• 31784-73-3
• AT33400
• 2-amino-4H,5H-[1,3]thiazolo[5,4-b]pyridin-5-one
• SCHEMBL13005594
• 2-AMINO-[1,3]THIAZOLO[5,4-B]PYRIDIN-5-OL
• 2-amino[1,3]thiazolo[5,4-b]pyridin-5-ol
• SCHEMBL184703
• 2-amino-4H-[1,3]thiazolo[5,4-b]pyridin-5-one
• 2-Amino-thiazolo[5,4-b]pyridin-5-ol
• PZEMHMGGMKMETA-UHFFFAOYSA-N
• 2-Amino-4H-thiazolo[5,4-b]pyridin-5-one
• EN300-6479154
• 2-Amino-4H-thiazolo5,4-bpyridin-5-one

• MDL： MFCD15526556
• Inchi： 1S/C6H5N3OS/c7-6-8-3-1-2-4(10)9-5(3)11-6/h1-2H,(H2,7,8)(H,9,10)
• InChI Key： PZEMHMGGMKMETA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(NC1=2)=O

Computed Properties

• Exact Mass: 167.01533297g/mol
• Monoisotopic Mass: 167.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-Amino-4H-thiazolo5,4-bpyridin-5-one

Professional Introduction of 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one (CAS NO 31784-73-3)

The compound known as CAS NO 31784-73-3 corresponds to the chemical name 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one, a unique heterocyclic structure that has garnered significant attention in the field of biosciences. This molecule belongs to the family of thiazole derivatives, characterized by its fused-ring system combining a thiazole and pyridine moiety, with an amino group at position 2 and a ketone functionality at position 5. Its distinct chemical properties make it a promising candidate for various applications in drug discovery and development.

Over the past decade, there has been a growing interest in compounds like 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one due to their potential as bioactive agents. Recent studies have highlighted its role in cancer research, where it has shown activity as a tyrosine kinase inhibitor, making it a valuable tool in the development of targeted therapies. Additionally, this compound has demonstrated promising results in antibacterial and neuroprotective assays, underscoring its multifaceted biological profile.

The synthesis of 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one involves a series of well-defined steps that leverage the principles of organic chemistry. The construction of the fused thiazole-pyridine ring system is typically achieved through a combination of nucleophilic substitution and cyclization reactions, ensuring high yields and purity. Its chemical stability and solubility in various organic solvents further enhance its utility in both laboratory settings and preclinical studies.

In terms of biological activity, this compound has been extensively studied for its antiproliferative effects on various cancer cell lines. Preclinical trials have demonstrated that it selectively inhibits the growth of breast, lung, and leukemia cells, suggesting a potential role in oncology. Furthermore, its ability to modulate key signaling pathways, such as the MAPK and PI3K/AKT cascades, positions it as a novel therapeutic agent in the treatment of solid tumors.

Recent advancements in molecular modeling have provided deeper insights into the binding interactions of 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one with its target enzymes. These studies reveal that the compound adopts a unique conformation within the active site of cyclin-dependent kinases (CDKs), enabling effective inhibition of their enzymatic activity. Such findings not only validate its therapeutic potential but also pave the way for the design of next-generation drugs with improved specificity and efficacy.

Moreover, this compound has shown remarkable results in antibacterial assays, particularly against multi-drug resistant strains of Staphylococcus aureus and E. coli. Its mechanism of action appears to disrupt the bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. This discovery underscores its potential as a novel agent in the fight against antibiotic resistance, a growing global health concern.

The pharmacokinetic properties of 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one have been evaluated in several animal models, revealing favorable absorption and distribution profiles. Its ability to cross the blood-brain barrier makes it a candidate for neurodegenerative diseases, while its relatively low toxicity suggests a promising safety profile. These attributes make it an attractive molecule for further exploration in drug development.

In conclusion, 2-amino-Thiazolo[5,4-b]pyridin-5(4H)-one, identified by its CAS registry number CAS NO 31784-73-3, represents a significant advancement in the field of biosciences. Its diverse biological activities, coupled with favorable pharmacokinetic properties, position it as a valuable tool in the development of novel therapeutics. As research continues to unravel its full potential, this compound is poised to make a meaningful impact on the treatment of various diseases, including cancer and bacterial infections.